4-[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-methylphenyl)phthalazin-1(2H)-one

• IUPAC Name: 4-[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-methylphenyl)phthalazin-1-one
• InChI: InChI=1S/C25H20N4O2/c1-3-17-10-12-18(13-11-17)23-26-24(31-28-23)22-20-6-4-5-7-21(20)25(30)29(27-22)19-14-8-16(2)9-15-19/h4-15H,3H2,1-2H3
• InChI Key: DWPMVCWZMIOCFC-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=NOC(=N2)C3=NN(C(=O)C4=CC=CC=C43)C5=CC=C(C=C5)C
• Molecular Formula: C25H20N4O2
• Molecular Weight: 408.5 g/mol

Description

The compound 4-[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-methylphenyl)phthalazin-1(2H)-one is a derivative of phthalazin-1(2H)-one, which is a heterocyclic compound. This particular derivative includes additional functional groups such as 1,2,4-oxadiazole and substituted phenyl rings, which may contribute to its chemical properties and potential biological activities.

Synthesis Analysis

The synthesis of related phthalazin-1(2H)-one derivatives typically involves the use of starting materials such as phthalic anhydride and subsequent reactions to introduce various substituents. For example, the synthesis of 2-substituted [4-(1,3,4-oxadiazol-2-yl methyl)] phthalazin-1(2H)-one derivatives was achieved from methyl (4-oxo-3,4-dihydrophthalazin-1-yl)acetate, which was prepared from phthalic anhydride . Although the specific synthesis route for the compound is not detailed in the provided papers, similar synthetic strategies could be employed.

Molecular Structure Analysis

The molecular structure of phthalazin-1(2H)-one derivatives is characterized by spectral data, which includes techniques such as NMR, IR, and Mass spectroscopy. These methods provide information about the molecular framework and the nature of the substituents attached to the core phthalazin-1(2H)-one structure . The presence of the 1,2,4-oxadiazole ring and substituted phenyl groups would influence the electronic distribution and steric hindrance within the molecule.

Chemical Reactions Analysis

The chemical reactivity of phthalazin-1(2H)-one derivatives can be influenced by the presence of various substituents. The 1,2,4-oxadiazole ring is known for its participation in nucleophilic substitution reactions and can interact with various reagents. The papers provided do not detail specific chemical reactions for the compound , but similar derivatives have been synthesized and characterized, suggesting a range of possible chemical transformations .

Physical and Chemical Properties Analysis

The physical and chemical properties of such compounds are typically influenced by their molecular structure. The presence of aromatic rings and heteroatoms can affect properties like solubility, melting point, and stability. The antimicrobial activity observed in some of the related compounds suggests that the compound may also possess biological properties worth investigating . The exact physical and chemical properties of 4-[3-(4-ethylphenyl)-1,2,4-oxadiazol-5-yl]-2-(4-methylphenyl)phthalazin-1(2H)-one would need to be determined experimentally.

Scientific Research Applications

Antimicrobial Activity

Several studies have synthesized derivatives related to the phthalazin-1(2H)-one structure to evaluate their antimicrobial properties. These compounds, including various oxadiazole and triazole derivatives, have been tested against a range of bacterial and fungal strains. The results generally indicate that these compounds possess notable antimicrobial activities, suggesting their potential as leads for developing new antimicrobial agents.

• Synthesis and Antimicrobial Activity : Research involving the synthesis of phthalazin-1(2H)-one derivatives has shown these compounds to exhibit significant antimicrobial properties. The compounds were synthesized with the aim of studying their activity against various bacteria and fungi strains, and several showed notable antimicrobial effectiveness. These findings underscore the potential of phthalazin-1(2H)-one derivatives in antimicrobial drug development (El-hashash et al., 2012), (Sridhara et al., 2010).

• Anticancer Evaluation : A series of N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides were synthesized and evaluated for their anticancer activity against several cancer cell lines. The compounds displayed moderate to excellent anticancer activity, highlighting the therapeutic potential of phthalazin-1(2H)-one derivatives in cancer treatment (Ravinaik et al., 2021).

Future Directions

The future directions for the research on 1,2,4-oxadiazoles, including the one in the compound of interest, could involve further refinement of 1,2,4-oxadiazole as anti-infective agents. The development of new chemical entities to act against microorganisms is also a potential future direction.